Cas no 1361677-11-3 (2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-5-methanol)

• Product Name: 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-5-methanol
• CAS No: 1361677-11-3
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4966486
• Update Time: 2025-07-21

2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-5-methanol

• Inchi： 1S/C12H7Cl4NO/c13-7-2-8(11(15)10(14)3-7)9-1-6(5-18)4-17-12(9)16/h1-4,18H,5H2
• InChI Key： IXJLJMAKSKSGLB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=NC=C(CO)C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 322.925225 g/mol
• Monoisotopic Mass: 320.928175 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.0
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-5-methanol

Comprehensive Overview of 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-5-methanol (CAS No. 1361677-11-3)

2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-5-methanol (CAS No. 1361677-11-3) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique chlorinated pyridine structure, is widely studied for its potential applications in crop protection and intermediate synthesis. Researchers and industry professionals frequently search for terms like "synthesis of chlorinated pyridines", "applications of trichlorophenyl derivatives", and "pyridine-methanol compounds in agrochemistry", reflecting the growing interest in this chemical class.

The molecular structure of 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-5-methanol combines a pyridine ring with a trichlorophenyl group and a hydroxymethyl substituent, making it a versatile building block for further chemical modifications. Recent studies highlight its role in developing novel pesticide intermediates, particularly in addressing resistance issues in modern agriculture. Searches related to "sustainable pest control chemicals" and "green synthesis of pyridine derivatives" align with the compound's relevance to eco-friendly agrochemical innovations.

From a synthetic chemistry perspective, CAS 1361677-11-3 is often discussed in the context of cross-coupling reactions and selective chlorination techniques. Laboratories focusing on heterocyclic compound optimization frequently explore its reactivity patterns, as evidenced by trending queries like "pyridine functionalization methods" and "chlorophenyl group effects on reaction kinetics". The compound's stability under various pH conditions makes it particularly interesting for formulation chemistry applications.

In material science, derivatives of 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-5-methanol have shown promise in organic electronic materials, with researchers investigating its potential in charge transport layers. This connects to popular search trends such as "chlorinated aromatic compounds in OLEDs" and "pyridine-based semiconductors". The compound's electron-withdrawing properties, imparted by its multiple chlorine atoms, contribute to interesting electronic characteristics that are currently under exploration.

Analytical characterization of 1361677-11-3 typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography, with many researchers searching for "spectral data of polychlorinated pyridines". The compound's distinct mass fragmentation patterns and crystalline properties make it a valuable reference standard in analytical method development for similar halogenated heterocycles.

Environmental fate studies of 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-5-methanol have become increasingly important, responding to search queries about "biodegradation of chlorinated pesticides" and "ecotoxicology of pyridine derivatives". Recent work has focused on understanding its metabolic pathways in soil microorganisms and photodegradation behavior under various light conditions, addressing concerns about environmental persistence of such compounds.

The commercial availability of CAS 1361677-11-3 has expanded in recent years, with suppliers emphasizing high-purity grades for research purposes. Market analyses show growing interest in "custom synthesis of halogenated pyridines" and "scale-up of chlorophenyl compounds", reflecting the compound's transition from laboratory curiosity to industrial relevance. Quality control protocols typically focus on chlorine content verification and isomeric purity determination.

Patent literature reveals innovative applications of 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine-5-methanol in specialty chemical formulations, particularly those requiring thermal stability and selective reactivity. This aligns with search trends for "patented pyridine derivatives" and "intellectual property in heterocyclic chemistry". The compound's structural features make it a valuable scaffold for molecular design in various technical fields.

Future research directions for 1361677-11-3 are likely to focus on catalytic modification of its functional groups and exploration of its biological activity spectrum, as suggested by emerging search terms like "pyridine methanol antimicrobial activity" and "catalyzed chlorophenyl reactions". The compound's versatility ensures its continued importance in specialty chemical development across multiple disciplines.